Cas no 152722-89-9 (D-Proline,4-hydroxy-2-methyl-, (4S)-rel- (9CI))
152722-89-9 structure
Product Name:D-Proline,4-hydroxy-2-methyl-, (4S)-rel- (9CI)
CAS No:152722-89-9
MF:C6H11NO3
MW:145.156441926956
CID:99147
Update Time:2024-01-24
D-Proline,4-hydroxy-2-methyl-, (4S)-rel- (9CI) Chemical and Physical Properties
Names and Identifiers
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- D-Proline,4-hydroxy-2-methyl-, (4S)-rel- (9CI)
- D-Proline, 4-hydroxy-2-methyl-, (4S)-rel- (9CI)
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- Inchi: 1S/C6H11NO3/c1-6(5(9)10)2-4(8)3-7-6/h4,7-8H,2-3H2,1H3,(H,9,10)/t4-,6+/m0/s1
- InChI Key: IWARIVJLIISIED-UJURSFKZSA-N
- SMILES: C(O)(=O)[C@@]1(C)C[C@H](O)CN1
Computed Properties
- Exact Mass: 145.074
- Monoisotopic Mass: 145.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Density: 1.291±0.06 g/cm3(Predicted)
- Boiling Point: 329.7±42.0 °C(Predicted)
- pka: 2.23±0.40(Predicted)
D-Proline,4-hydroxy-2-methyl-, (4S)-rel- (9CI) Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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